N-(5-Amino-2-methoxyphenyl)-3-phenylpropanamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-3-phenylpropanamide, also known as N-AMPP, is an organic compound that has been studied extensively due to its unique chemical structure and potential applications in various scientific research fields. It is a derivative of phenylalanine, an amino acid found in many proteins, and is composed of an amide group, a phenyl ring, and a propanamide group. N-AMPP has been studied for its potential use in a variety of research applications, including as a drug target, a reagent in organic synthesis, and a fluorescent probe.
Scientific Research Applications
Synthesis and Characterization
Research in the field of synthetic chemistry has explored the creation and analysis of various compounds structurally related to N-(5-Amino-2-methoxyphenyl)-3-phenylpropanamide. These efforts aim to understand their potential applications and properties. For instance, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives has been studied for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer treatment (Hassan, Hafez, & Osman, 2014). Another study focused on the creation of functionalized amino acid derivatives to explore their in vitro cytotoxicity against human cancer cell lines, underscoring the compound's relevance in designing new anticancer agents (Kumar et al., 2009).
Antioxidant Properties
Compounds structurally similar to this compound have been identified for their antioxidant capabilities. Research on Lindelofia stylosa isolated two new phenylpropanoids with significant antioxidant activity, indicating the potential use of such compounds in oxidative stress-related conditions (Choudhary et al., 2008).
Antifungal and Antimicrobial Activity
The exploration of new antifungal tripeptides shows the versatility of compounds with an amino-3-phenylpropanamide structure in combating fungal infections. A study utilizing conceptual density functional theory for the calculation of molecular properties and structures of new antifungal tripeptides suggests their potential application in drug design, offering insights into their reactivity and bioactivity scores (Flores-Holguín, Frau, & Glossman-Mitnik, 2019). Additionally, the synthesis and biological evaluation of thiophene-3-carboxamide derivatives have demonstrated antibacterial and antifungal activities, highlighting the therapeutic potential of such compounds in treating infections (Vasu et al., 2005).
Neuroprotective Effects
Compounds derived from or related to this compound have been investigated for their neuroprotective effects. Phenylpropanoid esters of rhamnose isolated from the roots of Scrophularia buergeriana showed significant protective effects against glutamate-induced neurodegeneration in cortical neurons, suggesting the potential for these compounds in treating neurodegenerative diseases (Kim & Kim, 2000).
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-3-phenylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-20-15-9-8-13(17)11-14(15)18-16(19)10-7-12-5-3-2-4-6-12/h2-6,8-9,11H,7,10,17H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZUKWYWVLHPIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)NC(=O)CCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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